Cas no 2679948-06-0 (rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid)

• Product name: rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid
• CAS No: 2679948-06-0
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 5644526
• PubChem ID: 165937232

rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274443
• 2679948-06-0
• rac-2-[(1R,2R)-2-[(2,2,2-trifluoroacetamido)methyl]cyclopropyl]acetic acid
• rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid

• Inchi： 1S/C8H10F3NO3/c9-8(10,11)7(15)12-3-5-1-4(5)2-6(13)14/h4-5H,1-3H2,(H,12,15)(H,13,14)/t4-,5+/m0/s1
• InChI Key： LUHHPZRLKSDWCB-CRCLSJGQSA-N
• SMILES： FC(C(NC[C@H]1C[C@H]1CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid

Introduction to Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic Acid (CAS No. 2679948-06-0)

Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid, identified by its CAS number 2679948-06-0, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid is characterized by its cyclopropyl ring and the presence of a trifluoroacetamide group. The cyclopropyl moiety contributes to the rigidity of the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Meanwhile, the trifluoroacetamide group introduces fluorine atoms, which are known to enhance the lipophilicity and metabolic resistance of pharmaceutical compounds.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate fluorinated moieties. The fluorine atoms in Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid not only improve the pharmacokinetic properties of the compound but also play a crucial role in modulating its biological activity. This has led to its exploration in various therapeutic areas, including anti-inflammatory and anticancer treatments.

One of the most compelling aspects of Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid is its potential as a building block for more complex drug molecules. The presence of chiral centers in its structure allows for the synthesis of enantiomerically pure derivatives, which can exhibit enhanced specificity and reduced side effects. This property is particularly valuable in the development of targeted therapies where selectivity is paramount.

Recent studies have demonstrated the utility of Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid in the synthesis of novel anti-inflammatory agents. These studies have shown that derivatives of this compound can effectively modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The trifluoroacetamide group has been found to enhance the binding affinity of these derivatives to their target enzymes, leading to more potent anti-inflammatory effects.

The structural features of Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid also make it an attractive candidate for anticancer research. Preclinical studies have indicated that certain derivatives of this compound can induce apoptosis in cancer cells by disrupting critical cellular pathways. The cyclopropyl ring has been shown to enhance the stability of these derivatives against metabolic degradation, ensuring prolonged biological activity.

In addition to its therapeutic potential, Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)methylcyclopropylacetic acid has found applications in biochemical research. Its unique structure serves as a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. Researchers have utilized this compound to probe the interactions between enzymes and substrates, providing insights into catalytic processes at a molecular level.

The synthesis of Rac- -(1^R, )- (^{)()()methylcyclopropylacetic acid}(CAS No. 2679948-06-0) involves multi-step organic synthesis techniques that highlight the compound's complexity and synthetic challenge. Advanced methods such as asymmetric hydrogenation and fluorination reactions have been employed to achieve high enantiomeric purity and functional group integration.

The industrial production of this compound requires stringent quality control measures to ensure consistency and purity. Modern analytical techniques such as HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance) spectroscopy, and mass spectrometry are routinely used to verify the structural integrity and chemical purity of batches produced.

The growing body of research on Rac-- (1^R,- )methylcyclopropylacetic acid(CAS No. 2679948-06-0) underscores its significance in both academic and industrial settings. As our understanding of its biological activities continues to expand，so does its potential as a lead compound for novel therapeutics。 Future studies are likely to explore new derivatives with enhanced pharmacological properties， paving the way for innovative treatments across multiple disease areas。